Mimic uracil–uracil base pairing: self-assembly and single crystal structure†
CrystEngComm Pub Date: 2023-12-04 DOI: 10.1039/D3CE01056B
Abstract
The controllable synthesis of non-classical nucleobase pairs that can mimic partial biological behavior is very important for the in-depth study of DNA or RNA. Here, three different interaction modes of uracil–uracil base pairs (U-motif) have been explored in the coordination complexes of 2′-deoxyuracil 5′-monophosphate (dUMP) and uracil 5′-monophosphate (UMP) with transition metal ions by single crystal structural analysis and DFT calculations for the first time. The results indicate that the structural diversity of non-classical nucleobase pairs may be a bank of supramolecular interactions, which will contribute to the study of supramolecular chemistry and biochemistry.
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Journal Name：CrystEngComm
Research Products
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CAS no.: 13194-60-0
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CAS no.: 136088-69-2
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CAS no.: 151055-86-6
